Cas no 62220-57-9 (Benzenemethanol, 2-[[2-[(dimethylamino)methyl]phenyl]thio]-)

• Product Name: Benzenemethanol, 2-[[2-[(dimethylamino)methyl]phenyl]thio]-
• CAS No: 62220-57-9
• MF: C₁₆H₁₉NOS
• MW: 273.393162965775
• CID: 453910
• PubChem ID: 826822
• Update Time: 2025-04-19

Benzenemethanol, 2-[[2-[(dimethylamino)methyl]phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-[[2-[(dimethylamino)methyl]phenyl]thio]-
• [2-[2-[(dimethylamino)methyl]phenyl]sulfanylphenyl]methanol
• 62220-57-9
• SCHEMBL11632956
• DTXSID80356597
• AKOS005066509

• Inchi： 1S/C16H19NOS/c1-17(2)11-13-7-3-5-9-15(13)19-16-10-6-4-8-14(16)12-18/h3-10,18H,11-12H2,1-2H3
• InChI Key： RCBLIGMKTDOCFH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1CO)C1C=CC=CC=1CN(C)C

Computed Properties

• Exact Mass: 273.11887
• Monoisotopic Mass: 273.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48.8Ų

Experimental Properties

• PSA: 23.47